Cas no 1357397-80-8 (2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, featuring an isobutoxy substituent at the 2-position. This compound is a valuable intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, due to the stability and reactivity of its dioxaborolane moiety. The sterically hindered isobutoxy group enhances selectivity in transformations, while the tetramethyl dioxaborolane ring offers improved handling and storage stability compared to boronic acids. Its structural features make it suitable for constructing complex heterocyclic frameworks in pharmaceutical and materials science applications. The product is typically used under inert conditions to preserve its boronate functionality.
2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1357397-80-8 structure
Product Name:2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1357397-80-8
MF:C15H24BNO3
MW:277.166964530945
MDL:MFCD18086139
CID:1033330
PubChem ID:71463933
Update Time:2025-10-13

2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Isobutoxypyridine-3-boronic acid pinacol ester
    • 2-Isobutoxypyridine-3-boronicacidpinacolester
    • DTXSID60855770
    • 2-(2-methylpropoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 1357397-80-8
    • FD10369
    • MDL： MFCD18086139
    • Inchi： 1S/C15H24BNO3/c1-11(2)10-18-13-12(8-7-9-17-13)16-19-14(3,4)15(5,6)20-16/h7-9,11H,10H2,1-6H3
    • InChI Key： XJZKUZSIUOACPV-UHFFFAOYSA-N
    • SMILES： O1B(C2=CC=CN=C2OCC(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 277.18500
  • Monoisotopic Mass: 277.1849238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.58000
  • LogP: 2.41560

2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM127245-1g
2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1357397-80-8 95 %
1g
 $324 2021-08-05
Alichem
A029188332-1g
2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1357397-80-8 95%
1g
 400.00 USD 2021-06-01
Chemenu
CM127245-1g
2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1357397-80-8 95%+
1g
 $*** 2023-03-30
Matrix Scientific
100167-250mg
2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, 95+%
 1357397-80-8 95+%
250mg
 $341.00 2023-09-08
Matrix Scientific
100167-1g
2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, 95+%
 1357397-80-8 95+%
1g
 $756.00 2023-09-08

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